Cas no 93027-05-5 (4-[1-(dimethylamino)-2-phenylethyl]phenol hydrochloride)

• Product name: 4-[1-(dimethylamino)-2-phenylethyl]phenol hydrochloride
• CAS No: 93027-05-5
• MF: C₁₆H₂₀ClNO
• MW: 277.789103507996
• CID: 1980893
• PubChem ID: 3022054

4-[1-(dimethylamino)-2-phenylethyl]phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[1-(dimethylamino)-2-phenylethyl]phenol hydrochloride
• 4-[1-(Dimethylamino)-2-phenylethyl]phenol--hydrogen chloride (1/1)
• 93027-05-5
• DTXSID40918771
• N,N-Dimethyl-1-phenyl-2-(4-hydroxyphenyl)ethylamine hydrochloride
• Phenol, p-(alpha-(dimethylamino)phenethyl)-, hydrochloride
• p-(alpha-(Dimethylamino)phenethyl)phenol hydrochloride

• Inchi： InChI=1S/C16H19NO.ClH/c1-17(2)16(12-13-6-4-3-5-7-13)14-8-10-15(18)11-9-14;/h3-11,16,18H,12H2,1-2H3;1H
• InChI Key： WASYEDIEUOOVRK-UHFFFAOYSA-N
• SMILES： CN(C)C(CC1=CC=CC=C1)C2=CC=C(C=C2)O.Cl

Computed Properties

• Exact Mass: 277.1233420Da
• Monoisotopic Mass: 277.1233420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų